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Compound of Interest

Compound Name: Cavilax

CAS No.: 69487-31-6

Cat. No.: B1220384

Get Quote

Technical Support Center: Cavilax
This technical support center provides researchers, scientists, and drug development

professionals with best practices for the long-term storage of Cavilax, a novel small-molecule

inhibitor of the XYZ signaling pathway. Adherence to these guidelines is critical for maintaining

the integrity, activity, and stability of the compound for reproducible experimental results.

Frequently Asked Questions (FAQs)
Q1: What is the recommended temperature for long-term storage of Cavilax?

For long-term storage (greater than 6 months), Cavilax powder should be stored at -20°C. For

short-term storage (up to 6 months), storage at 4°C is acceptable. To prevent degradation from

freeze-thaw cycles, it is recommended to aliquot the compound into smaller, single-use vials

before freezing.

Q2: How should I store Cavilax solutions?

Cavilax solutions are significantly less stable than the lyophilized powder. For optimal stability,

solutions should be freshly prepared before each experiment. If temporary storage is
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necessary, store solutions at -80°C for no longer than one month. Avoid repeated freeze-thaw

cycles.

Q3: What solvents are recommended for dissolving Cavilax?

Cavilax is soluble in DMSO at a concentration of up to 50 mM. For aqueous buffers, the

solubility is significantly lower. It is recommended to first prepare a high-concentration stock

solution in DMSO and then dilute it with the appropriate aqueous buffer for your experiment.

Q4: Is Cavilax sensitive to light or moisture?

Yes, Cavilax is both light-sensitive and hygroscopic. The solid compound and solutions should

be stored in amber or opaque vials to protect from light. Vials should be tightly sealed and

stored in a desiccator to minimize exposure to moisture.

Q5: How can I check the stability of my stored Cavilax?

The stability of Cavilax can be assessed by High-Performance Liquid Chromatography (HPLC)

to check for the appearance of degradation products. A change in the color or physical

appearance of the powder can also indicate degradation. For critical experiments, it is

advisable to perform a purity check before use.
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Issue Possible Cause Recommended Solution

Reduced experimental efficacy
Compound degradation due to

improper storage.

Verify storage conditions

(temperature, light, and

moisture exposure). Perform

an HPLC purity analysis. If

degradation is confirmed, use

a fresh, properly stored aliquot.

Inconsistent results between

experiments

Repeated freeze-thaw cycles

of the stock solution.

Prepare single-use aliquots of

the stock solution to avoid

freeze-thaw cycles. Always use

a fresh aliquot for each

experiment.

Precipitation in aqueous

solution

Low solubility of Cavilax in

aqueous buffers.

Ensure the final DMSO

concentration in your aqueous

solution is sufficient to maintain

solubility. A final concentration

of 0.1% to 1% DMSO is

generally well-tolerated in cell-

based assays.

Color change of the powder

(from white to yellow)

Oxidation or degradation of the

compound.

Discard the discolored

compound. Ensure future

storage is in a tightly sealed

vial with a desiccant, and

consider purging the vial with

an inert gas like argon or

nitrogen before sealing.

Long-Term Storage Stability Data
The following table summarizes the stability of Cavilax under different storage conditions.

Purity was assessed by HPLC.
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Storage Condition Duration Purity (%) Appearance

-20°C, desiccated,

dark
12 months 99.5% White powder

4°C, desiccated, dark 6 months 98.2% White powder

Room Temperature

(25°C), dark
1 month 92.1% Off-white powder

Room Temperature

(25°C), light
1 month 85.7% Yellowish powder

-80°C (in DMSO) 1 month 99.1%
Clear, colorless

solution

-20°C (in DMSO) 1 month 96.5%
Clear, colorless

solution

Experimental Protocols
Protocol 1: Preparation of Cavilax Stock Solution

Equilibrate the vial of Cavilax powder to room temperature before opening to prevent

moisture condensation.

Add the appropriate volume of anhydrous DMSO to the vial to achieve the desired stock

concentration (e.g., 10 mM).

Vortex the vial for 1-2 minutes until the powder is completely dissolved.

Aliquot the stock solution into single-use, light-protected vials.

Store the aliquots at -80°C.

Protocol 2: HPLC Purity Assessment

Mobile Phase A: 0.1% Formic Acid in Water

Mobile Phase B: 0.1% Formic Acid in Acetonitrile
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Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm)

Gradient: 5% to 95% B over 20 minutes

Flow Rate: 1.0 mL/min

Detection: UV at 254 nm

Injection Volume: 10 µL

Prepare a 1 mg/mL solution of Cavilax in DMSO for analysis.

Diagrams
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Caption: Experimental workflow for the proper handling and use of Cavilax.
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Caption: Troubleshooting logic for inconsistent experimental results with Cavilax.

To cite this document: BenchChem. [Best practices for long-term storage of Cavilax].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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